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Compound of Interest

Compound Name:
2-Bromo-N-(2-

thienylmethyl)acetamide

CAS No.: 883526-96-3

Cat. No.: B1284383

Get Quote

Executive Summary
2-Bromo-N-(2-thienylmethyl)acetamide (CAS: 883526-96-3) represents a high-value

"electrophilic fragment" in modern drug discovery. Structurally, it combines a thiophene

pharmacophore—a classic bioisostere for phenyl rings offering unique electronic properties—

with an

-bromoacetamide warhead, a potent alkylating agent specific for cysteine residues.

This guide outlines the compound's utility in three primary research vectors:

Covalent Inhibitor Design: Targeting cysteine proteases via irreversible modification.

Fragment-Based Drug Discovery (FBDD): Serving as a "scout fragment" to identify

druggable cysteine pockets.

Synthetic Scaffolding: Acting as a precursor for complex peptidomimetics.
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Part 1: Chemical Profile & Reactivity
Structural Analysis
The molecule operates on a dual-modality basis:[1][2][3][4][5]

The Warhead (

-Bromoacetamide): A "soft" electrophile. The carbon adjacent to the bromine is susceptible to
nucleophilic attack (

) by "soft" nucleophiles, predominantly the thiolate anion (

) of cysteine residues within protein active sites.

The Tail (Thiophene): An electron-rich aromatic ring. It serves as a lipophilic anchor, often

occupying the S1 or S2 hydrophobic pockets of proteases, providing binding affinity (

) before the covalent event (

) occurs.

Reactivity Data
Property Value Implication

Molecular Weight 234.11 g/mol

Ideal for Fragment-Based Drug

Discovery (Rule of 3

compliant).

Electrophilicity Moderate/High
Selective for Cys over Lys/Ser

at physiological pH (7.4).

LogP ~1.5 (Predicted)
Good membrane permeability;

suitable for cell-based assays.

Leaving Group
Bromide (

)

Excellent leaving group,

facilitating rapid alkylation

kinetics.
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Covalent Inhibition of Cysteine Proteases
The primary biological application of 2-Bromo-N-(2-thienylmethyl)acetamide is as a covalent

inhibitor for enzymes utilizing a Cys-His catalytic dyad (e.g., Papain, Cathepsins, and viral

proteases like SARS-CoV-2

).

Mechanism of Action: The inhibitor binds to the active site (driven by the thiophene tail). The

catalytic cysteine thiolate attacks the

-carbon, displacing bromide and forming a permanent thioether bond. This irreversibly silences
the enzyme.

Active Enzyme
(Cys-S- / HisH+)

Michaelis Complex
(Non-covalent Binding)

Kd (Affinity)

Inhibitor
(R-NH-CO-CH2-Br)

Transition State
(SN2 Attack)

k_inact

Inactivated Enzyme
(Thioether Adduct)Irreversible

Leaving Group
(Br-)

Click to download full resolution via product page

Figure 1: Kinetic mechanism of cysteine protease inactivation by

-bromoacetamides. The reaction follows a two-step model: reversible binding (

) followed by irreversible alkylation (

).

Fragment-Based Drug Discovery (FBDD)
In FBDD, this compound serves as a "covalent scout." Researchers screen libraries of

electrophilic fragments against a target protein using Mass Spectrometry (Intact Protein MS).

Hit Validation: If the protein mass increases by ~154 Da (Mass of Inhibitor - Mass of HBr), it

confirms a reactive cysteine is present and accessible.
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Optimization: The thiophene ring can then be modified (e.g., adding substituents) to improve

non-covalent affinity before the warhead acts.

Part 3: Experimental Protocols
Synthesis of 2-Bromo-N-(2-thienylmethyl)acetamide
Note: This protocol synthesizes the compound from commercially available precursors.

Reagents:

2-Thiophenemethylamine (1.0 eq)

Bromoacetyl bromide (1.1 eq)

Triethylamine (

) (1.2 eq)

Dichloromethane (DCM) (Anhydrous)

Workflow:

Preparation: Dissolve 2-thiophenemethylamine (10 mmol) and

(12 mmol) in anhydrous DCM (50 mL) under an inert atmosphere (

). Cool to 0°C.

Addition: Dropwise add Bromoacetyl bromide (11 mmol) dissolved in DCM (10 mL) over 30

minutes. Critical: Maintain 0°C to prevent bis-alkylation.

Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC

(Hexane:EtOAc 3:1).

Workup: Wash organic layer with 1M HCl (2x), sat.

(2x), and Brine. Dry over

.
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Purification: Recrystallize from Ethanol/Hexane or purify via silica flash chromatography.

Start: 2-Thiophenemethylamine
+ DCM + TEA

Cool to 0°C

Add Bromoacetyl Bromide
(Dropwise)

Stir RT, 4 hrs
(Monitor TLC)

Wash: HCl -> NaHCO3 -> Brine

Recrystallization / Column

Final Product:
2-Bromo-N-(2-thienylmethyl)acetamide

Click to download full resolution via product page

Figure 2: Step-by-step synthetic pathway for generating high-purity 2-Bromo-N-(2-
thienylmethyl)acetamide.

Kinetic Assay for Cysteine Reactivity ( )
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To validate the "warhead" potency before biological testing, use a GSH (Glutathione) alkylation

assay.

Setup: Prepare 50 µM compound in PBS (pH 7.4) with 10% DMSO.

Initiation: Add L-Glutathione (reduced) to a final concentration of 500 µM (pseudo-first-order

conditions).

Measurement: Monitor the depletion of the parent compound via HPLC-UV (254 nm) or LC-

MS at time points (0, 5, 10, 30, 60 min).

Calculation: Plot

vs. time to determine

.

Part 4: Safety & Handling
Hazard Class: Alkylating Agent.

Risk: Causes severe skin burns and eye damage (H314); Toxic if swallowed (H301).[6]

Sensitizer: Potential to cause allergic skin reactions upon repeated exposure.

Protocol: Handle only in a fume hood. Double-glove (Nitrile).[2] Quench all glassware and

waste with 10% NaOH or sodium thiosulfate solution to destroy active alkylating species

before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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